Cas no 98557-01-8 (4-chloro-7-hydroxy-1,3-dihydro-2-benzofuran-1-one)

• Product Name: 4-chloro-7-hydroxy-1,3-dihydro-2-benzofuran-1-one
• CAS No: 98557-01-8
• MF: C₈H₅ClO₃
• MW: 184.576501607895
• CID: 4667849
• PubChem ID: 91647612
• Update Time: 2022-09-22

4-chloro-7-hydroxy-1,3-dihydro-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 4-chloro-7-hydroxy-1,3-dihydro-2-benzofuran-1-one
• 1(3H)-Isobenzofuranone, 4-chloro-7-hydroxy-

• Inchi： 1S/C8H5ClO3/c9-5-1-2-6(10)7-4(5)3-12-8(7)11/h1-2,10H,3H2
• InChI Key： VZYMMKHAIQYSNS-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(Cl)=CC=C2O)CO1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 451.3±45.0 °C at 760 mmHg
• Flash Point: 226.7±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-chloro-7-hydroxy-1,3-dihydro-2-benzofuran-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides